Cas no 3340-78-1 (2-Phenyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-Phenyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 3340-78-1
• MF: C₁₅H₁₅N
• MW: 209.286303758621
• MDL: MFCD18452288
• CID: 1457269
• PubChem ID: 11321753
• Update Time: 2025-05-24

2-Phenyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-2-phenyl-
• 2-Phenyl-1,2,3,4-tetrahydroisoquinoline
• 2-苯基-1,2,3,4-四氢异喹啉
• YSCH0238
• GEO-03236
• 1,2,3,4-Tetrahydro-2-phenylisoquinoline
• isoquinoline,1,2,3,4-tetrahydro-2-phenyl-
• D82937
• SCHEMBL2600447
• N-phenyl-1,2,3,4-tetrahydroisoquinoline
• MFCD18452288
• A936737
• CS-0156107
• 2-phenyl-3,4-dihydro-1H-isoquinoline
• ONQBUHWENXKHHP-UHFFFAOYSA-N
• AKOS027324540
• SY293531
• 3340-78-1

• MDL： MFCD18452288
• Inchi： 1S/C15H15N/c1-2-8-15(9-3-1)16-11-10-13-6-4-5-7-14(13)12-16/h1-9H,10-12H2
• InChI Key： ONQBUHWENXKHHP-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 209.12055
• Monoisotopic Mass: 209.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-Phenyl-1,2,3,4-tetrahydroisoquinoline

Introduction to 2-Phenyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 3340-78-1)

2-Phenyl-1,2,3,4-tetrahydroisoquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 3340-78-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class, a structural motif widely recognized for its biological activity and pharmacological relevance. The presence of a phenyl group at the 2-position enhances its molecular complexity and influences its interactions with biological targets.

The structural framework of 2-Phenyl-1,2,3,4-tetrahydroisoquinoline consists of a seven-membered aromatic ring fused to a six-membered saturated ring system. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery. The compound’s stability and solubility characteristics further contribute to its utility in synthetic chemistry and biological assays.

In recent years, 2-Phenyl-1,2,3,4-tetrahydroisoquinoline has been extensively studied for its potential therapeutic applications. Research has demonstrated that derivatives of this compound exhibit a broad spectrum of biological activities, including neuroprotective, anti-inflammatory, and anticancer properties. These findings have spurred interest in developing novel analogs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of 2-Phenyl-1,2,3,4-tetrahydroisoquinoline is its role as a precursor in the synthesis of more complex bioactive molecules. The tetrahydroisoquinoline core is a common structural element in many natural products and pharmacologically active compounds. For instance, it has been implicated in the biosynthesis of certain alkaloids that possess significant medicinal value. The ability to functionalize this scaffold at multiple positions allows for the creation of diverse chemical libraries, facilitating high-throughput screening for new drug candidates.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between 2-Phenyl-1,2,3,4-tetrahydroisoquinoline and biological targets. These studies have revealed insights into its binding mechanisms and provided a foundation for rational drug design. By leveraging structure-based drug design strategies, researchers can optimize the compound’s pharmacokinetic properties and improve its therapeutic index.

The synthesis of 2-Phenyl-1,2,3,4-tetrahydroisoquinoline has also seen significant innovations. Modern synthetic methodologies have streamlined the production process, making it more efficient and scalable. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired tetrahydroisoquinoline framework. These advancements have not only improved yield but also reduced the environmental impact of its synthesis.

In the realm of medicinal biology, 2-Phenyl-1,2,3,4-tetrahydroisoquinoline has been investigated for its potential role in modulating neurotransmitter systems. Tetrahydroisoquinolines are known to interact with various receptors and enzymes involved in central nervous system function. Preclinical studies have suggested that derivatives of this compound may have applications in treating neurological disorders such as Parkinson’s disease and Alzheimer’s disease. The precise modulation of these pathways holds promise for developing novel therapeutics that address unmet medical needs.

The pharmacological profile of 2-Phenyl-1,2,3,4-tetrahydroisoquinoline is further enriched by its ability to undergo metabolic transformations that generate bioactive metabolites. These metabolites can exhibit different pharmacological activities compared to their parent compounds. Understanding these metabolic pathways is crucial for predicting drug efficacy and safety profiles. Advances in metabolomics have facilitated comprehensive analysis of these transformations, providing valuable insights into drug disposition and action.

Another area where 2-Phenyl-1,2,3,4-tetrahydroisoquinoline has made an impact is in the development of imaging agents for diagnostic purposes. Functionalized derivatives of this compound have been used as probes in positron emission tomography (PET) scans to visualize specific biological processes. These imaging agents offer high sensitivity and specificity, enabling researchers to study disease mechanisms at the molecular level with unprecedented detail.

The future prospects for 2-Phenyl-1,2,3,4-tetrahydroisoquinoline are promising as ongoing research continues to uncover new applications and refine existing knowledge about its properties. Collaborative efforts between synthetic chemists、biologists、and clinicians are essential for translating laboratory discoveries into clinical benefits. By integrating interdisciplinary approaches，the full potential of this versatile compound can be realized，leading to innovative solutions in healthcare.